Cas no 723232-74-4 (1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-(9CI))

• Product Name: 1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-(9CI)
• CAS No: 723232-74-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 558511
• Update Time: 2023-03-29

1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-
• 1,2-Benzisoxazol-3(2H)-one,5-(aminomethyl)-(9CI)
• 1,2-Benzisoxazol-3(2H)-one, 5-(aminomethyl)-

• Inchi： 1S/C8H8N2O2/c9-4-5-1-2-7-6(3-5)8(11)10-12-7/h1-3H,4,9H2,(H,10,11)
• InChI Key： LVBNQPAKISVTGN-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(CN)C=C2)C(=O)N1

Computed Properties

• Exact Mass: 164.059
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2